Cas no 13163-77-4 (6-Heptene-1,3-dione, 1-phenyl-)

• Product Name: 6-Heptene-1,3-dione, 1-phenyl-
• CAS No: 13163-77-4
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1228567
• PubChem ID: 14289178
• Update Time: 2025-04-20

6-Heptene-1,3-dione, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Heptene-1,3-dione, 1-phenyl-
• 1-phenylhept-6-ene-1,3-dione
• DTXSID70558487
• SCHEMBL2374518
• OUQQBAAWGXXTIH-UHFFFAOYSA-N
• 13163-77-4

• Inchi： 1S/C13H14O2/c1-2-3-9-12(14)10-13(15)11-7-5-4-6-8-11/h2,4-8H,1,3,9-10H2
• InChI Key： OUQQBAAWGXXTIH-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCC=C

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones